N'-(2,3-dichlorobenzylidene)-4-(2,4-dichlorophenoxy)butanohydrazide

• IUPAC Name: 4-(2,4-dichlorophenoxy)-N-[(E)-(2,3-dichlorophenyl)methylideneamino]butanamide
• InChI: InChI=1S/C17H14Cl4N2O2/c18-12-6-7-15(14(20)9-12)25-8-2-5-16(24)23-22-10-11-3-1-4-13(19)17(11)21/h1,3-4,6-7,9-10H,2,5,8H2,(H,23,24)/b22-10+
• InChI Key: GKAFTBQVQPGCSW-LSHDLFTRSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C=NNC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)Cl)/C=N/NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H14Cl4N2O2
• Molecular Weight: 420.1 g/mol

Description

N'-(2,3-dichlorobenzylidene)-4-(2,4-dichlorophenoxy)butanohydrazide, also known as Dichlorophene, is a chemical compound that has been widely used in scientific research due to its potential applications in the field of medicine. This compound was first synthesized in the early 20th century and has since been studied extensively for its biological properties.

Scientific Research Applications

Antiproliferative Activity

Research on tetrazole-hydrazone derivatives, including chloro-substituted phenyl moieties, has demonstrated significant anticancer activity. Compounds similar to N'-(2,3-dichlorobenzylidene)-4-(2,4-dichlorophenoxy)butanohydrazide were evaluated against tumor cell lines, revealing potential apoptotic pathways for cancer treatment (Kaplancıklı et al., 2014).

Antioxidant Activity

New oxadiazole derivatives bearing antioxidant properties were synthesized and characterized, demonstrating significant free-radical scavenging abilities. These findings suggest that structurally related compounds could be explored for their antioxidant potentials, contributing to research on combating oxidative stress-related diseases (Shakir et al., 2014).

Antidiabetic Potential

A novel crystal structure related to the compound of interest was synthesized and exhibited potent inhibition against α-glucosidase and α-amylase enzymes, suggesting applications in antidiabetic drug development. Molecular docking studies supported its efficacy, highlighting the compound's potential in managing diabetes (Karrouchi et al., 2021).

Biological Screenings

Schiff base compounds derived from similar structures have shown remarkable biological activities, including antibacterial, antifungal, and antioxidant properties. Their interaction with DNA and enzyme inhibition capabilities further indicate their potential in developing new therapeutic agents (Sirajuddin et al., 2013).

Molecular Docking Approach

The antioxidant activity of Schiff bases and their tautomers was theoretically investigated, indicating that certain derivatives might serve as potent antioxidants. These studies also incorporate molecular docking to predict the interaction with biological targets, offering insights into designing molecules with enhanced biological activities (Ardjani & Mekelleche, 2017).